3-nitrobenzyl 4-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoate

• IUPAC Name: (3-nitrophenyl)methyl 4-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoate
• InChI: InChI=1S/C22H15N3O5/c26-22(29-14-15-5-4-8-19(13-15)25(27)28)18-11-9-17(10-12-18)21-24-23-20(30-21)16-6-2-1-3-7-16/h1-13H,14H2
• InChI Key: DJLQFGKHXXFAAP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(O2)C3=CC=C(C=C3)C(=O)OCC4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C22H15N3O5
• Molecular Weight: 401.4 g/mol

Description

“3-nitrobenzyl 4-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoate” is a compound that contains an oxadiazole ring, which is a five-membered heterocyclic molecule possessing two carbon, two nitrogen, and one oxygen atom. Oxadiazoles have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

The synthesis of oxadiazoles involves the reaction of phenyl acetic acid derivatives with thiosemicarbazide in the presence of POCl3. This is followed by basification of the product with potassium hydroxide to give the desired oxadiazole.

Molecular Structure Analysis

The molecular structure of oxadiazoles consists of a five-membered heterocyclic ring system. The ring system consists of two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

Oxadiazoles have been reported to possess a wide range of biological activities, including anti-inflammatory, anti-HIV, antibacterial, anticonvulsant activities, antimalarial, herbicidal, antianxiety, insecticidal, antitubercular, antiviral, antifungal, anti-HBV, anticancer, and analgesic properties.